Cas no 208586-82-7 ((5α,22S,24R)-22-Hydroxyergostan-3-one)

• Product Name: (5α,22S,24R)-22-Hydroxyergostan-3-one
• CAS No: 208586-82-7
• Molecular Formula: C₂₈H₄₈O₂
• Molecular Weight: 416.68
• CID: 3903898
• PubChem ID: 46878488

(5α,22S,24R)-22-Hydroxyergostan-3-one Properties

Names and Identifiers

• Ergostan-3-one, 22-hydroxy-, (5a,22S,24R)-
• (22S,24R)-22-hydroxy-5-alpha-ergostan-3-one
• 22alpha-Hydroxy-5alpha-campestan-3-one
• (22S,24R)-22-hydroxy-5alpha-ergostan-3-one
• (22S)-22-hydroxy-5alpha-campestan-3-one
• (5alpha,22S,24R)-22-hydroxyergostan-3-one
• 22S-hydroxy-5alpha-campestan-3-one
• LMST01031117
• (22alpha)-hydroxy-5alpha-campestan-3-one
• (22S,24R)-22-Hydroxy-5alpha-ergostan-3-one
• Q27126688
• (22S, 24R)-22-hydroxy-5alpha-ergostan-3-one
• CHEBI:59411
• 208586-82-7

• InChIKey： XGIZPVUTLMXXTK-UHFFFAOYSA-N
• Inchi： InChI=1S/C28H48O2/c1-17(2)18(3)15-26(30)19(4)23-9-10-24-22-8-7-20-16-21(29)11-13-27(20,5)25(22)12-14-28(23,24)6/h17-20,22-26,30H,7-16H2,1-6H3
• SMILES： [H][C@@]12CC[C@@]3([H])[C@]4([H])CC[C@]([H])([C@H](C)[C@@H](O)C[C@@H](C)C(C)C)[C@@]4(C)CC[C@]3([H])[C@@]1(C)CCC(=O)C2

Computed Properties

• Exact Mass: 416.365430770g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 416.365430770g/mol
• Heavy Atom Count: 30
• Complexity: 641
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Monohydroxy bile acids, alcohols and derivatives